Cas no 117241-33-5 (Benzoyl chloride, 3,4,5-tris(dodecyloxy)-)
117241-33-5 structure
Product Name:Benzoyl chloride, 3,4,5-tris(dodecyloxy)-
CAS No:117241-33-5
MF:C43H77ClO4
MW:693.52209353447
CID:1206594
PubChem ID:14196730
Update Time:2025-04-20
Benzoyl chloride, 3,4,5-tris(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 3,4,5-tris(dodecyloxy)-
- 3,4,5-tridodecoxybenzoyl chloride
- 3,4,5-TRIS(DODECYLOXY)BENZOYL CHLORIDE
- SCHEMBL5496420
- HPYWLOVESKFEQS-UHFFFAOYSA-N
- 117241-33-5
- 3,4,5-tri(dodecan-1-yloxy)benzoyl chloride
- DTXSID00557226
-
- Inchi: 1S/C43H77ClO4/c1-4-7-10-13-16-19-22-25-28-31-34-46-40-37-39(43(44)45)38-41(47-35-32-29-26-23-20-17-14-11-8-5-2)42(40)48-36-33-30-27-24-21-18-15-12-9-6-3/h37-38H,4-36H2,1-3H3
- InChI Key: HPYWLOVESKFEQS-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C(=C(C=1)OCCCCCCCCCCCC)OCCCCCCCCCCCC)OCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 692.55141
- Monoisotopic Mass: 692.5510386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 48
- Rotatable Bond Count: 37
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 19.1
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoyl chloride, 3,4,5-tris(dodecyloxy)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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